N-[(1-Hydroxy-4,4-dimethylcycloheptyl)methyl]prop-2-enamide

• IUPAC Name: N-[(1-hydroxy-4,4-dimethylcycloheptyl)methyl]prop-2-enamide
• InChI: InChI=1S/C13H23NO2/c1-4-11(15)14-10-13(16)7-5-6-12(2,3)8-9-13/h4,16H,1,5-10H2,2-3H3,(H,14,15)
• InChI Key: CBGPZPUNEFXTRH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(CC1)(CNC(=O)C=C)O)C
• Molecular Formula: C13H23NO2
• Molecular Weight: 225.33 g/mol
• CAS No.: 2305560-80-7

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